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Compound of Interest

Compound Name: Piperonyloyl chloride

Cat. No.: B1270778 Get Quote

This guide provides an in-depth technical overview of piperonyloyl chloride (C₈H₅ClO₃), a

critical reagent in synthetic chemistry.[1] Designed for researchers, scientists, and

professionals in drug development, this document explores the compound's core properties,

synthesis, and applications, grounded in established scientific principles and methodologies.

Core Chemical Identity and Properties
Piperonyloyl chloride, also known as 3,4-(Methylenedioxy)benzoyl chloride or 1,3-

benzodioxole-5-carbonyl chloride, is a significant acyl halide derivative of piperic acid.[1][2] Its

molecular structure is distinguished by a benzodioxole ring, which imparts unique reactivity and

biological characteristics to its derivatives.

Molecular Weight and Formula
The molecular formula of piperonyloyl chloride is C₈H₅ClO₃.[1] Based on the atomic masses

of its constituent elements (Carbon: 12.011 u, Hydrogen: 1.008 u, Chlorine: 35.453 u, Oxygen:

15.999 u), the molecular weight is calculated as follows:

(8 × 12.011) + (5 × 1.008) + (1 × 35.453) + (3 × 15.999) = 184.58 g/mol [2][3]

This molecular weight is a fundamental parameter for stoichiometric calculations in synthesis

and for analytical characterization.
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A comprehensive understanding of piperonyloyl chloride's physical and chemical properties

is essential for its effective application and safe handling.

Property Value Source

CAS Number 25054-53-9 [1][2]

Molecular Formula C₈H₅ClO₃ [1][2]

Molecular Weight 184.58 g/mol [2][3]

Appearance Off-white powder [4][5]

Melting Point 78-79 °C [2][6]

Boiling Point 155 °C at 25 mmHg [2][6]

Synonyms

benzo[d][1][4]dioxole-5-

carbonyl chloride, 1,3-

benzodioxole-5-carbonyl

chloride

[5]

This table summarizes key quantitative data for piperonyloyl chloride.

Synthesis and Purification
The synthesis of piperonyloyl chloride typically involves the chlorination of piperonylic acid. A

common and effective method utilizes thionyl chloride (SOCl₂) as the chlorinating agent.

Synthesis Workflow
The reaction proceeds by nucleophilic acyl substitution, where the hydroxyl group of the

carboxylic acid is replaced by a chloride ion.
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Caption: Synthesis of Piperonyloyl Chloride from Piperonylic Acid.

Detailed Experimental Protocol
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to

neutralize HCl and SO₂), suspend piperonylic acid in an excess of thionyl chloride or an inert

solvent like toluene.

Reaction: Gently reflux the mixture. The reaction progress can be monitored by the cessation

of gas evolution.

Workup: After the reaction is complete, remove the excess thionyl chloride by distillation.

Purification: The crude piperonyloyl chloride is then purified by vacuum distillation to yield

the final product.

Applications in Research and Development
Piperonyloyl chloride serves as a versatile building block in organic synthesis, particularly in

the development of pharmaceuticals and agrochemicals.[1] Its reactive acyl chloride group

readily participates in acylation reactions with a variety of nucleophiles.[1]
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Pharmaceutical Synthesis
The benzodioxole moiety is a common structural motif in many biologically active compounds.

Piperonyloyl chloride is a key intermediate in the synthesis of:

Anticancer Agents: It is used to synthesize 2-phenylbenzimidazoles and other heterocyclic

compounds with antiproliferative properties.[1][2]

Cognition Enhancers: It has been utilized in the structure-activity relationship studies of novel

cognition-enhancing drugs like unifiram and sunifiram.[6]

Platelet Aggregation Inhibitors: It is a precursor for compounds that inhibit platelet

aggregation.[6]

Agrochemicals
Derivatives of piperonyloyl chloride have been explored for their insecticidal and fungicidal

activities, making them valuable in the agricultural sector.[1]

Mechanistic Studies
The solvolysis of piperonyloyl chloride has been studied extensively to understand reaction

kinetics and solvent effects in nucleophilic acyl substitution reactions.[2][6] These studies

provide valuable insights into the electron-rich acyl transfer mechanism.[2][6]

Safety and Handling
Piperonyloyl chloride is a corrosive and moisture-sensitive compound that requires careful

handling.[4]

Exposure: It causes severe burns to the eyes, skin, and respiratory tract.[4] Ingestion can

lead to gastrointestinal tract burns.[4]

Personal Protective Equipment (PPE): Always use in a chemical fume hood and wear

appropriate protective clothing, gloves, and eye/face protection.[4]

Storage: Store in a cool, dry place in a tightly sealed container, away from moisture, in a

designated corrosives area.[4]
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First Aid: In case of contact, immediately flush the affected area with plenty of water for at

least 15 minutes and seek immediate medical attention.[4] If inhaled, move to fresh air.[4] If

ingested, do not induce vomiting and seek immediate medical aid.[4]
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Caption: Safety and Handling Protocol for Piperonyloyl Chloride.

Conclusion
Piperonyloyl chloride is a cornerstone reagent with significant implications for synthetic

chemistry and drug discovery. Its unique chemical structure and reactivity enable the synthesis

of a diverse array of bioactive molecules. A thorough understanding of its properties, synthesis,

and safe handling procedures is paramount for its effective and responsible use in a research

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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